Cas no 953930-62-6 (2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• CAS No: 953930-62-6
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 6404000
• PubChem ID: 16895531
• Update Time: 2025-10-24

2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• 2-fluoro-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}benzamide
• 953930-62-6
• 2-fluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide
• AKOS024491468
• 2-fluoro-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzamide
• F5033-0222

• Inchi： 1S/C16H23FN2O2/c1-21-11-10-19-8-6-13(7-9-19)12-18-16(20)14-4-2-3-5-15(14)17/h2-5,13H,6-12H2,1H3,(H,18,20)
• InChI Key： JHYJFBDODLUCMX-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CCOC)CC1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide

Recent Advances in the Study of 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS: 953930-62-6)

In recent years, the compound 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS: 953930-62-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The present research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis. These advancements not only facilitate the production of the compound on a larger scale but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacological studies have revealed that 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide exhibits potent activity as a modulator of specific biological targets. Recent in vitro and in vivo experiments have demonstrated its efficacy in modulating receptor interactions, particularly in the central nervous system (CNS). These findings suggest potential applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia, where receptor modulation plays a critical role.

Moreover, the compound's pharmacokinetic profile has been extensively studied, with recent research highlighting its favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it a promising candidate for further drug development. Notably, the compound has shown good bioavailability and minimal off-target effects, which are crucial for reducing adverse reactions in clinical settings.

In addition to its therapeutic potential, 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide has also been investigated for its role in chemical biology as a tool compound. Its ability to selectively bind to certain proteins has made it valuable in probing biological pathways and understanding disease mechanisms. Recent studies have utilized this compound to elucidate novel signaling pathways, providing insights that could lead to the discovery of new drug targets.

Despite these promising developments, challenges remain in the clinical translation of 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide. Issues such as long-term toxicity, formulation stability, and scalability of production need to be addressed in future research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 2-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS: 953930-62-6) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique properties and versatile applications underscore its potential as both a therapeutic agent and a research tool. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be critical for realizing its full potential in medicine and beyond.